3-Fluoro-4-(1-oxo-1,4-thiazinan-4-yl)benzonitrile

• IUPAC Name: 3-fluoro-4-(1-oxo-1,4-thiazinan-4-yl)benzonitrile
• InChI: InChI=1S/C11H11FN2OS/c12-10-7-9(8-13)1-2-11(10)14-3-5-16(15)6-4-14/h1-2,7H,3-6H2
• InChI Key: SHBDALBYLXLXKI-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)CCN1C2=C(C=C(C=C2)C#N)F
• Molecular Formula: C11H11FN2OS
• Molecular Weight: 238.28 g/mol

Description

3-Fluoro-4-(1-oxo-1,4-thiazinan-4-yl)benzonitrile, also known as FOTBN, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry. FOTBN is a heterocyclic compound that contains a thiazine ring, a nitrile group, and a fluorine atom, which makes it a highly reactive molecule with unique chemical properties.

Mechanism of Action

The mechanism of action of 3-Fluoro-4-(1-oxo-1,4-thiazinan-4-yl)benzonitrile is not fully understood, but studies have suggested that it exerts its cytotoxic effects by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival. 3-Fluoro-4-(1-oxo-1,4-thiazinan-4-yl)benzonitrile has also been found to induce oxidative stress in cancer cells, leading to DNA damage and cell death.
Biochemical and Physiological Effects:
3-Fluoro-4-(1-oxo-1,4-thiazinan-4-yl)benzonitrile has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of gene expression. It has also been found to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-Fluoro-4-(1-oxo-1,4-thiazinan-4-yl)benzonitrile is its high reactivity, which makes it a useful tool for studying the mechanisms of action of various enzymes and proteins. However, its cytotoxic effects can also pose a challenge in lab experiments, as it may interfere with the viability of cells and tissues.

Future Directions

Further research is needed to fully understand the mechanisms of action of 3-Fluoro-4-(1-oxo-1,4-thiazinan-4-yl)benzonitrile and its potential applications in the field of medicinal chemistry. Future studies may focus on optimizing its chemical properties to enhance its therapeutic efficacy and reduce its cytotoxic effects. Other areas of research may include the development of new drug delivery systems that can target 3-Fluoro-4-(1-oxo-1,4-thiazinan-4-yl)benzonitrile to specific tissues and organs.

Synthesis Methods

The synthesis of 3-Fluoro-4-(1-oxo-1,4-thiazinan-4-yl)benzonitrile can be achieved through various methods, including the reaction of 3-fluoro-4-aminobenzonitrile with thioacetic acid followed by oxidation with hydrogen peroxide. Another method involves the reaction of 3-fluoro-4-aminobenzonitrile with thiosemicarbazide in the presence of acetic anhydride and sulfuric acid, followed by oxidation with hydrogen peroxide.

Scientific Research Applications

3-Fluoro-4-(1-oxo-1,4-thiazinan-4-yl)benzonitrile has been found to have potential applications in the field of medicinal chemistry, particularly in the development of new drugs for the treatment of cancer and other diseases. Studies have shown that 3-Fluoro-4-(1-oxo-1,4-thiazinan-4-yl)benzonitrile exhibits cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been found to inhibit the growth of tumor cells by inducing apoptosis, a process that leads to programmed cell death.